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Compound of Interest

Compound Name: 3-amino-1-methyl-1H-indazol-6-ol

Cat. No.: B1384447 Get Quote

In-Depth Technical Guide: 3-amino-1-methyl-1H-
indazol-6-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data for 3-amino-1-methyl-1H-indazol-6-ol, a heterocyclic

organic compound of interest in medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental molecular properties of 3-amino-1-methyl-1H-indazol-6-ol are summarized

below. These data are essential for stoichiometric calculations, analytical characterization, and

computational modeling.

Property Value

Molecular Formula C₈H₉N₃O[1][2]

Molecular Weight 163.18 g/mol [1][3]

CAS Number 1031876-62-6[1][2]
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A representative synthetic protocol for 3-amino-1-methyl-1H-indazol-6-ol is described in the

literature. The following is a summary of a cited experimental procedure:

Synthesis of 3-amino-1-methyl-1H-indazol-6-ol[3]

Reactants: 6-fluoro-4-hydroxy benzonitrile and methyl hydrazine.

Procedure:

A solution of 6-fluoro-4-hydroxy benzonitrile (10.1 g, 73.9 mmol) in methyl hydrazine (20.0

mL, 379 mmol) was stirred at 80°C for 16 hours.

After cooling to room temperature, the volatile components were removed under vacuum.

The resulting residue was triturated with dichloromethane (DCM) and methanol (MeOH).

The product was isolated as an off-white solid by filtration.

The filtrate was concentrated and purified by silica gel chromatography (DCM/MeOH:

100/0 to 95/5) to yield an additional amount of the title compound.

Logical Relationships
The relationship between the compound's name and its fundamental chemical properties can

be visualized as a direct logical flow.
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Caption: Chemical Identity to Molecular Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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